Cas no 1501784-31-1 (4,4-Dimethyl-2-(piperidin-2-yl)cyclohexan-1-one)

• Product Name: 4,4-Dimethyl-2-(piperidin-2-yl)cyclohexan-1-one
• CAS No: 1501784-31-1
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 5714962
• PubChem ID: 79538225
• Update Time: 2025-06-12

4,4-Dimethyl-2-(piperidin-2-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 1501784-31-1
• AKOS018094044
• 4,4-DIMETHYL-2-(PIPERIDIN-2-YL)CYCLOHEXAN-1-ONE
• EN300-1126423
• Cyclohexanone, 4,4-dimethyl-2-(2-piperidinyl)-
• 4,4-Dimethyl-2-(piperidin-2-yl)cyclohexan-1-one

• Inchi： 1S/C13H23NO/c1-13(2)7-6-12(15)10(9-13)11-5-3-4-8-14-11/h10-11,14H,3-9H2,1-2H3
• InChI Key： UGZOJUFGQYXKFB-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)(C)CC1C1CCCCN1

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.962±0.06 g/cm3(Predicted)
• Boiling Point: 306.0±15.0 °C(Predicted)
• pka: 9.76±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4,4-Dimethyl-2-(piperidin-2-yl)cyclohexan-1-one

Comprehensive Overview of 4,4-Dimethyl-2-(piperidin-2-yl)cyclohexan-1-one (CAS No. 1501784-31-1)

The compound 4,4-Dimethyl-2-(piperidin-2-yl)cyclohexan-1-one (CAS No. 1501784-31-1) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its distinctive cyclohexanone core, coupled with a piperidine substituent, makes it a versatile intermediate for synthesizing complex bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets such as enzymes and receptors.

In recent years, the demand for specialized heterocyclic compounds like 4,4-Dimethyl-2-(piperidin-2-yl)cyclohexan-1-one has surged, driven by advancements in medicinal chemistry and material science. This compound's CAS No. 1501784-31-1 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its piperidine moiety is a common pharmacophore found in many FDA-approved drugs, which further elevates its importance in the development of novel therapeutics.

One of the key trends in organic synthesis is the exploration of sustainable methodologies for producing complex molecules like 4,4-Dimethyl-2-(piperidin-2-yl)cyclohexan-1-one. Researchers are investigating greener catalysts and solvent-free reactions to minimize environmental impact while maintaining high yields. This aligns with the growing emphasis on green chemistry and the reduction of hazardous waste in industrial processes.

The structural features of 4,4-Dimethyl-2-(piperidin-2-yl)cyclohexan-1-one also make it a candidate for studying stereochemistry and conformational analysis. The presence of chiral centers in the molecule opens avenues for enantioselective synthesis, a critical aspect of modern drug development. Pharmaceutical companies are increasingly focusing on chiral intermediates to improve the efficacy and safety profiles of new medications.

Another area of interest is the compound's potential role in neurological research. The piperidine ring is a common scaffold in neuroactive compounds, and modifications to its structure can lead to molecules with varying degrees of blood-brain barrier permeability. This has sparked investigations into whether 4,4-Dimethyl-2-(piperidin-2-yl)cyclohexan-1-one could serve as a precursor for central nervous system (CNS) therapeutics.

From a commercial perspective, suppliers of 4,4-Dimethyl-2-(piperidin-2-yl)cyclohexan-1-one (CAS No. 1501784-31-1) are optimizing production scales to meet the rising demand from academic and industrial laboratories. Quality control measures, such as HPLC and NMR validation, are critical to ensuring the compound's purity and consistency, which are paramount for reproducible research outcomes.

In summary, 4,4-Dimethyl-2-(piperidin-2-yl)cyclohexan-1-one represents a fascinating intersection of chemistry and biology. Its structural complexity, combined with its potential applications in drug discovery and material science, positions it as a valuable asset in scientific innovation. As research continues to uncover new uses for this compound, its significance in the chemical landscape is expected to grow exponentially.